Cas no 2703772-13-6 (5,5-Diethylpyrrolidin-3-ol)

• Product Name: 5,5-Diethylpyrrolidin-3-ol
• CAS No: 2703772-13-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD34551122
• CID: 5615592
• PubChem ID: 90905621
• Update Time: 2025-06-13

5,5-Diethylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5,5-diethylpyrrolidin-3-ol
• EN300-33051845
• 2703772-13-6
• 5,5-Diethylpyrrolidin-3-ol

• MDL： MFCD34551122
• Inchi： 1S/C8H17NO/c1-3-8(4-2)5-7(10)6-9-8/h7,9-10H,3-6H2,1-2H3
• InChI Key： IZKUPZDVKOWNCI-UHFFFAOYSA-N
• SMILES： OC1CNC(CC)(CC)C1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 5,5-Diethylpyrrolidin-3-ol

Comprehensive Overview of 5,5-Diethylpyrrolidin-3-ol (CAS No. 2703772-13-6): Properties, Applications, and Research Insights

5,5-Diethylpyrrolidin-3-ol (CAS No. 2703772-13-6) is a specialized organic compound belonging to the pyrrolidine class, which has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound's molecular formula, C₉H₁₉NO, highlights its potential as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications in drug discovery, agrochemicals, and materials science, aligning with the growing demand for high-value heterocyclic compounds.

The pyrrolidine derivatives like 5,5-Diethylpyrrolidin-3-ol are pivotal in modern medicinal chemistry, particularly in the design of bioactive molecules. Its sterically hindered tertiary alcohol and diethyl-substituted ring contribute to its stability and reactivity, making it a candidate for chiral synthesis and catalysis. Recent studies emphasize its role in developing CNS-targeting therapeutics, a hot topic given the rising prevalence of neurological disorders. This aligns with frequent search queries such as "pyrrolidine-based drug candidates 2024" and "novel heterocycles for neuroprotection."

From a synthetic perspective, CAS No. 2703772-13-6 offers advantages in green chemistry applications. Its potential for atom-efficient reactions and compatibility with biocatalytic methods resonates with the global push for sustainable manufacturing. Industry forums frequently discuss keywords like "eco-friendly pyrrolidine synthesis" and "diethylpyrrolidinols in flow chemistry," reflecting its relevance to cutting-edge research trends.

Analytical characterization of 5,5-Diethylpyrrolidin-3-ol typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring precise quality control for high-purity batches. The compound's logP value and hydrogen-bonding capacity are critical parameters for pharmaceutical formulators, addressing common search terms like "pyrrolidine solubility enhancers" and "optimizing drug-like properties."

In material science, the rigid pyrrolidine core of this compound shows promise for designing functional polymers and ligands for metal-organic frameworks (MOFs). These applications tie into trending topics such as "smart materials for energy storage" and "MOFs for carbon capture," highlighting its interdisciplinary utility. Patent literature reveals growing interest in CAS 2703772-13-6 for electronic-grade chemicals, particularly in semiconductor manufacturing processes.

Safety and handling protocols for 5,5-Diethylpyrrolidin-3-ol follow standard organic laboratory practices, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, its hygroscopic nature necessitates storage under inert atmosphere, a practical consideration often searched as "best practices for nitrogen-sensitive compounds."

The commercial availability of CAS No. 2703772-13-6 through specialty chemical suppliers has expanded in recent years, driven by demand from contract research organizations (CROs) and academic laboratories. Pricing trends and custom synthesis options are frequently queried topics, reflecting the compound's niche but growing market presence. Regulatory-compliant documentation, including Certificates of Analysis (CoA) and REACH compliance data, further supports its adoption in regulated industries.

Future research directions for 5,5-Diethylpyrrolidin-3-ol may explore its enantioselective applications or derivatization into prodrug systems, areas generating substantial academic interest. The compound's structural flexibility positions it well for combinatorial chemistry approaches, addressing the pharmaceutical industry's need for diverse molecular scaffolds. These prospects align with emerging search patterns like "next-generation pyrrolidine libraries" and "scaffold hopping strategies."